Cas no 852180-45-1 (5-(thiophen-2-yl)-1,2-oxazol-3-ylmethanamine)

• Product Name: 5-(thiophen-2-yl)-1,2-oxazol-3-ylmethanamine
• CAS No: 852180-45-1
• MF: C₈H₈N₂OS
• MW: 180.226920127869
• MDL: MFCD08271879
• CID: 719665
• PubChem ID: 23006270
• Update Time: 2026-04-29

5-(thiophen-2-yl)-1,2-oxazol-3-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolemethanamine,5-(2-thienyl)-
• (5-thiophen-2-yl-1,2-oxazol-3-yl)methanamine
• {[5-(2-Thienyl)isoxazol-3-yl]methyl}amine hydrochloride
• (5-Thien-2-ylisoxazol-3-yl)methylamine
• 3-Isoxazolemethanamine,5-(2-thienyl)
• F2162-0001
• 5-(thiophen-2-yl)-1,2-oxazol-3-ylmethanamine

• MDL： MFCD08271879
• Inchi： InChI=1S/C8H8N2OS/c9-5-6-4-7(11-10-6)8-2-1-3-12-8/h1-4H,5,9H2
• InChI Key： WAGYUEANXMJIGV-UHFFFAOYSA-N
• SMILES： C1=CSC(=C1)C2=CC(=NO2)CN

Computed Properties

• Exact Mass: 180.03600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2

Experimental Properties

• Density: 1.285
• Boiling Point: 343.062°C at 760 mmHg
• Flash Point: 161.279°C
• Refractive Index: 1.602
• PSA: 80.29000
• LogP: 2.56210

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 5-(thiophen-2-yl)-1,2-oxazol-3-ylmethanamine

Professional Introduction to 5-(thiophen-2-yl)-1,2-oxazol-3-ylmethanamine (CAS No. 852180-45-1)

5-(thiophen-2-yl)-1,2-oxazol-3-ylmethanamine

This compound, identified by its CAS number 852180-45-1, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. Its molecular structure, featuring a thiophene ring and an oxazole moiety, makes it a promising candidate for various applications in drug discovery and development. The unique combination of these heterocyclic components endows the compound with distinct chemical and biological properties that are being extensively explored in contemporary research.

The thiophen-2-yl group is a key feature of this molecule, contributing to its potential pharmacological activity. Thiophene derivatives are well-documented for their role in numerous therapeutic areas, including antiviral, anti-inflammatory, and anticancer agents. The presence of this moiety in 5-(thiophen-2-yl)-1,2-oxazol-3-ylmethanamine suggests that it may exhibit similar beneficial effects. Recent studies have highlighted the importance of thiophene-based compounds in modulating biological pathways, making this molecule a subject of great interest for researchers.

The oxazole ring in the compound’s structure is another critical component that influences its chemical behavior and biological interactions. Oxazoles are known for their versatility in medicinal chemistry, often serving as scaffolds for bioactive molecules. They possess a five-membered aromatic ring containing two oxygen atoms and one nitrogen atom, which can engage in various hydrogen bonding interactions with biological targets. This structural feature enhances the compound’s potential to interact with enzymes and receptors, thereby influencing its pharmacological properties.

In the realm of drug discovery, 5-(thiophen-2-yl)-1,2-oxazol-3-ylmethanamine has garnered attention due to its potential as a lead compound for developing new therapeutic agents. The integration of both thiophene and oxazole moieties into a single molecule creates a rich chemical space for exploration. Researchers are particularly interested in its ability to modulate key biological pathways associated with diseases such as cancer and inflammation. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a valuable asset in the quest for novel treatments.

The synthesis of 5-(thiophen-2-yl)-1,2-oxazol-3-ylmethanamine involves intricate organic transformations that highlight the compound’s synthetic complexity. The preparation typically requires multi-step reactions to establish the desired connectivity between the thiophene and oxazole rings. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both academic research and industrial applications. The ability to produce high-purity samples is crucial for conducting thorough biological evaluations and understanding the compound’s mechanism of action.

Biological activity assays have been conducted to assess the potential therapeutic value of 5-(thiophen-2-yl)-1,2-oxazol-3-ylmethanamine. These studies have revealed promising results in several key areas. For instance, preliminary data suggest that the compound may inhibit the activity of certain enzymes involved in cancer progression. Additionally, it has shown potential in modulating inflammatory responses, which could make it useful for treating conditions such as arthritis or other inflammatory disorders. These findings underscore the importance of further investigation into this molecule’s pharmacological profile.

The structural features of 5-(thiophen-2-yl)-1,2-oxazol-3-ylmethanamine also make it an attractive candidate for developing novel drug formulations. The presence of both polar and non-polar regions within its structure allows for diverse solubility profiles, which can be tailored depending on the intended application. This flexibility is particularly valuable in pharmaceutical development, where optimizing drug delivery systems is essential for achieving desired therapeutic outcomes. Researchers are exploring various formulation strategies to enhance the bioavailability and efficacy of this compound.

In conclusion, 5-(thiophen-2-yl)-1,2-oxazol-3-ylmethanamine (CAS No. 852180-45-1) represents a significant advancement in pharmaceutical chemistry with its unique molecular structure and promising biological properties. The combination of thiophene and oxazole moieties offers a rich chemical space for drug discovery, making this compound a valuable asset in the development of new therapeutic agents. Ongoing research continues to uncover its potential applications across various therapeutic areas, highlighting its importance as a lead compound for future drug development efforts.